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Compound of Interest

Compound Name: Tris(4-bromophenyl)amine

Cat. No.: B153671 Get Quote

The following document provides comprehensive guidance on the safe and compliant disposal

of Tris(4-bromophenyl)amine (CAS No. 4316-58-9). This procedure is designed for

researchers, scientists, and drug development professionals to ensure that this chemical is

managed as hazardous waste in accordance with federal, state, and local regulations.

Adherence to these steps is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before handling Tris(4-bromophenyl)amine for disposal, it is imperative to be familiar with its

hazards. This compound is classified as a skin, eye, and respiratory irritant.[1][2]

1.1 Personal Protective Equipment (PPE) Appropriate PPE must be worn at all times when

handling Tris(4-bromophenyl)amine. This includes, but is not limited to:

Gloves: Chemically resistant nitrile gloves.

Eye Protection: Chemical safety goggles. A face shield should be used if there is a risk of

splashing.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling the powder outside of a chemical fume hood or if dust is

generated, use a NIOSH/MSHA-approved respirator (such as a dust mask type N95).
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1.2 Emergency First Aid Procedures In the event of exposure, follow these first-aid measures

immediately:

Skin Contact: Remove all contaminated clothing and wash the affected area with plenty of

soap and water for at least 15 minutes.[1][3] If skin irritation occurs, seek medical advice.[3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[1][3] If eye irritation persists, seek

medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Waste Characterization and Segregation
Tris(4-bromophenyl)amine is a halogenated organic compound.[4] Due to its chemical

properties and potential hazards, it must be disposed of as regulated hazardous waste. Proper

segregation is crucial to ensure safe handling and to prevent dangerous chemical reactions.

Do not mix Tris(4-bromophenyl)amine waste with other waste streams such as:

Non-halogenated organic wastes.[5]

Acids or bases.[4]

Oxidizing agents.[6]

Aqueous or heavy metal wastes.[4][5]

Mixing halogenated and non-halogenated waste streams can significantly increase disposal

costs and complexity.[5]

Step-by-Step Disposal Protocol
Step 1: Select an Appropriate Waste Container
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Use a chemically compatible container that can be securely sealed. A high-density

polyethylene (HDPE) container is a suitable choice.

The container must be clean, in good condition, and free of any residue from previous

contents.

Step 2: Label the Waste Container

As soon as the first quantity of waste is added, label the container with a "Hazardous Waste"

tag provided by your institution's Environmental Health & Safety (EHS) department.[5]

The label must include:

The full chemical name: "Tris(4-bromophenyl)amine".

The words "Hazardous Waste".

An accurate list of all chemical constituents and their approximate percentages.[5]

The relevant hazard characteristics (e.g., Irritant, Toxic).[5]

The name of the principal investigator or laboratory contact.

The accumulation start date.

Step 3: Accumulate Waste Safely

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory where the waste is generated.[5]

The container must be kept closed at all times except when adding waste.[5]

Ensure the storage area has secondary containment to capture any potential leaks or spills.

[5]

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in an SAA.
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Step 4: Arrange for Final Disposal

Once the container is nearly full (approximately 90% capacity) or when you are finished

generating this waste stream, arrange for its removal.

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to schedule a pickup.

Provide all necessary documentation, including the completed hazardous waste tag.

Disposal must be conducted in a manner consistent with federal, state, and local regulations,

such as the Resource Conservation and Recovery Act (RCRA).[7][8] Halogenated organic

wastes are typically managed through high-temperature incineration at a permitted

Treatment, Storage, and Disposal Facility (TSDF).[4][9]

Quantitative Data and Regulatory Information
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Parameter Data/Information Source

Chemical Name Tris(4-bromophenyl)amine

CAS Number 4316-58-9

Molecular Formula C18H12Br3N [2]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3 -

Respiratory system)

[2][3]

Signal Word Warning

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[2]

Primary Disposal Method
Incineration at a licensed

hazardous waste facility
[4][9]

Governing Regulation

Resource Conservation and

Recovery Act (RCRA), 40 CFR

Parts 260-273

[7][8]

Disposal Workflow Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tris_4-bromophenyl_amine
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_4-bromophenyl_amine
https://www.fishersci.com/store/msds?partNumber=AAH6086009&productDescription=TRIS+4-BRMOPHENL+AMINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://datasheets.scbt.com/sc-251397.pdf
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.researchgate.net/publication/317342006_Halogenated_Wastes_Safe_Disposal_Polychlorinated_biphenyls
https://www.benchchem.com/product/b153671#tris-4-bromophenyl-amine-proper-disposal-procedures
https://www.benchchem.com/product/b153671#tris-4-bromophenyl-amine-proper-disposal-procedures
https://www.benchchem.com/product/b153671#tris-4-bromophenyl-amine-proper-disposal-procedures
https://www.benchchem.com/product/b153671#tris-4-bromophenyl-amine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

